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Compound of Interest

Compound Name: Pyridine-2-sulfonate

Cat. No.: B372464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the available health and safety

information for Pyridine-2-sulfonic acid (CAS No. 15103-48-7). Due to a lack of specific

quantitative toxicological data in publicly available literature, this guide focuses on established

hazard classifications, safe handling procedures, and standardized experimental protocols

relevant to its known hazards.

Chemical and Physical Properties
Pyridine-2-sulfonic acid is a white to light yellow crystalline solid.[1] Key physical and chemical

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C5H5NO3S

Molecular Weight 159.16 g/mol

Appearance
White to light yellow powder to

crystal
[2]

Melting Point 244-249 °C

Water Solubility Soluble [2]

pKa -2.92 ± 0.18 (Predicted) [3]

Density 1.509 ± 0.06 g/cm3 (Predicted) [3]

Hazard Identification and Classification
Pyridine-2-sulfonic acid is classified as a corrosive substance. The primary hazards are severe

skin burns and eye damage.[4]

GHS Classification
Classification Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H314: Causes severe skin

burns and eye damage

Corrosive to Metals -
H290: May be corrosive to

metals

References:[2][4]

GHS Label Elements
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Element Description

Pictogram

Signal Word Danger

Hazard Statements
H314: Causes severe skin burns and eye

damage.H290: May be corrosive to metals.

Precautionary Statements

Prevention:P260: Do not breathe

dust/fume/gas/mist/vapours/spray.[4]P264:

Wash skin thoroughly after handling.[4]P280:

Wear protective gloves/protective clothing/eye

protection/face protection.[4]P234: Keep only in

original container.Response:P301+P330+P331:

IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting.[4]P303+P361+P353: IF ON SKIN (or

hair): Take off immediately all contaminated

clothing. Rinse skin with

water/shower.P304+P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing.[4]P310: Immediately

call a POISON CENTER or

doctor/physician.P305+P351+P338: IF IN

EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[4]P363: Wash

contaminated clothing before reuse.[4]P390:

Absorb spillage to prevent material

damage.Storage:P405: Store locked up.

[4]P406: Store in corrosive resistant container

with a resistant inner liner.Disposal:P501:

Dispose of contents/container to an approved

waste disposal plant.[4]

Toxicological Information Summary
A thorough review of publicly available toxicological databases and safety data sheets indicates

that there is no specific quantitative data (e.g., LD50, LC50) for Pyridine-2-sulfonic acid. The
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hazard classifications are based on the chemical properties and potential for corrosive effects.

Toxicological Endpoint Data

Acute Toxicity (Oral, Dermal, Inhalation) No data available

Skin Corrosion/Irritation
Classified as Category 1B (Causes severe skin

burns)[4]

Serious Eye Damage/Irritation
Classified as Category 1 (Causes serious eye

damage)

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) No data available

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Experimental Protocols
The classification of Pyridine-2-sulfonic acid as causing severe skin burns and eye damage is

based on its corrosive nature. The following are generalized experimental protocols based on

OECD guidelines for how such a determination is typically made.

OECD Guideline 404: Acute Dermal Irritation/Corrosion
This guideline outlines a procedure for assessing the potential of a substance to cause skin

irritation or corrosion.[1][5][6][7][8]

Principle: The test substance is applied to a small area of the skin of an experimental animal

(typically an albino rabbit) for a defined period. The skin is then observed for signs of erythema

(redness) and edema (swelling).
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Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.

Preparation of the Animal: The day before the test, the fur on the dorsal area of the trunk is

clipped.

Application of the Test Substance:

A dose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to a small

area of the skin (approximately 6 cm²).[1][7]

The treated area is covered with a gauze patch and secured with tape.

The exposure period is typically 4 hours.[1][7]

Observation:

After the exposure period, the patch and any residual test substance are removed.

The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch

removal.[9] Observations may continue for up to 14 days to assess the reversibility of any

effects.[1][6][7]

Lesions are scored according to a standardized grading system.

Classification:

Corrosion: The production of irreversible tissue damage (necrosis) through the epidermis

and into the dermis.

Irritation: The production of reversible inflammatory changes.

OECD Guideline 405: Acute Eye Irritation/Corrosion
This guideline details the procedure for assessing the potential of a substance to cause eye

irritation or corrosion.[9][10][11][12][13]
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Principle: The test substance is applied in a single dose into the conjunctival sac of one eye of

an experimental animal (typically an albino rabbit). The other eye serves as a control. The eye

is then observed for any lesions of the cornea, iris, and conjunctiva.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.

Application of the Test Substance:

A single dose of the test substance (typically 0.1 mL for liquids or not more than 0.1 g for

solids) is instilled into the conjunctival sac of one eye.[10]

The eyelids are gently held together for about one second to prevent loss of the material.

[12]

Observation:

The eyes are examined at 1, 24, 48, and 72 hours after application.[9][10]

The cornea, iris, and conjunctiva are evaluated and scored according to a standardized

system.

Classification:

Corrosion: The production of irreversible tissue damage in the eye.

Irritation: The production of reversible changes in the eye.

Workflow and Pathway Diagrams
Chemical Hazard Assessment Workflow
The assessment of chemical hazards follows a structured workflow, often involving a weight-of-

evidence approach and sequential testing to minimize animal use.[12]

A generalized workflow for chemical hazard assessment.
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Representative Metabolic Pathway: Taurine
Biosynthesis
While no specific metabolic pathway for Pyridine-2-sulfonic acid is documented, the

biosynthesis of taurine from cysteine provides a relevant example of the metabolism of a

sulfonic acid-containing compound in biological systems.[14][15][16][17][18] Taurine is an

aminosulfonic acid. The pathway involves the oxidation of the thiol group of cysteine, followed

by decarboxylation and further oxidation to form taurine.[15]

The biosynthesis pathway of taurine from cysteine.

Safe Handling and Emergency Procedures
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[4]

Skin Protection: Wear impervious and fire/flame resistant clothing. Chemical-resistant gloves

are mandatory.[4]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[4]

Handling and Storage
Handling: Handle in a well-ventilated place. Avoid contact with skin and eyes and the

formation of dust and aerosols. Use non-sparking tools.[4]

Storage: Store in a tightly closed, corrosion-resistant container in a dry, cool, and well-

ventilated place.[4] Store locked up.[4]

First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[4]

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. Seek immediate medical attention.[4]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical

attention.[4]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[4]

Stability and Reactivity
Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions.[19]

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Incompatible materials, excess heat, and formation of dust.[19]

Incompatible Materials: Strong oxidizing agents.[19]

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,

nitrogen oxides (NOx), and sulfur oxides.[19]

Ecotoxicological Information
There is no available data on the ecotoxicity of Pyridine-2-sulfonic acid.[4] Discharge into the

environment should be avoided.[4]

Disposal Considerations
Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[4] Do not discharge to sewer systems.[4]

This whitepaper is intended to provide a summary of the available safety information for

Pyridine-2-sulfonic acid for a technical audience. The absence of specific toxicological data

highlights the need for careful handling and adherence to the precautionary measures outlined.

Always consult the most recent Safety Data Sheet (SDS) from your supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b372464#health-and-safety-information-for-pyridine-2-
sulfonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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